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Disclaimer: As a specific Safety Data Sheet (SDS) for NBI-961 is not publicly available, the
following procedures are based on general best practices for the handling and disposal of
hazardous laboratory chemicals. It is imperative that all laboratory personnel consult their
institution's Environmental Health and Safety (EHS) department for specific guidance and to
ensure compliance with local, state, and federal regulations.

Researchers and laboratory professionals handling NBI-961, a potent NEK2 inhibitor used in
preclinical research, must adhere to strict safety and disposal protocols to minimize
environmental impact and ensure personnel safety.[1] This guide provides a framework for the
proper disposal of NBI-961, from initial handling to final waste collection.

Key Chemical Properties and Handling

A thorough understanding of the chemical's properties is the first step in safe handling and
disposal. While a comprehensive hazard profile is not available without an SDS, the following
information has been compiled from supplier data sheets.
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Property

Value

Source

Chemical Name

NBI-961

[2]

CAS Number 2225902-98-5 [1][2]
Molecular Formula C28H27F3N602S [11[2]
Molecular Weight 568.61 g/mol [1][2]
Appearance Solid [3][4]
Solubility Soluble in DMSO [1]

Storage Store at -20°C [11[2]
Usage For research use only. Not for (115]

human or veterinary use.

Step-by-Step Disposal Procedure for NBI-961

The following step-by-step process outlines the general procedure for the safe disposal of NBI-
961 and associated waste.

o Waste Identification and Segregation:

o All materials that have come into contact with NBI-961 must be treated as hazardous
waste. This includes:

Unused or expired NBI-961 powder.

Solutions containing NBI-961.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated labware (e.g., pipette tips, vials, flasks).

o Segregate NBI-961 waste from other waste streams to prevent accidental chemical
reactions.

e Containerization:
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o Use a designated, chemically compatible, and leak-proof container for all NBI-961 waste.
o The container must be in good condition and have a secure, tight-fitting lid.
o Never overfill waste containers.
e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."
o The label must include:

The full chemical name: "NBI-961".

The approximate concentration and quantity of the waste.

The date when the first waste was added to the container.

The name of the principal investigator and the laboratory location.
e Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.

o The SAA should be in a well-ventilated area, away from general lab traffic, and ideally
within secondary containment to prevent the spread of any potential spills.

o Adhere to your institution's guidelines regarding the maximum volume of waste and the
maximum accumulation time allowed in an SAA.

o Disposal Request and Collection:

o Once the waste container is full or the accumulation time limit is reached, submit a waste
pickup request to your institution's EHS department.

o Do not attempt to dispose of NBI-961 waste down the drain or in the regular trash.
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o Only trained and authorized personnel should handle the transportation and final disposal
of the hazardous waste.

Experimental Protocols Cited

The information provided in this guide is based on general laboratory safety protocols and
information from chemical suppliers. No specific experimental protocols for the disposal of NBI-
961 were cited in the available literature. The primary focus of published research on NBI-961
is its function as a NEK2 inhibitor and its potential therapeutic applications.[6][7]

Visualizing the Disposal Workflow

The following diagram illustrates the general decision-making and procedural flow for the
proper disposal of a research chemical like NBI-961.
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NBI-961 Disposal Workflow

In-Lab Waste Management
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Caption: General workflow for the safe disposal of NBI-961.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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